Cas no 1214331-09-5 (2-chloro-1-(3-chloro-2-fluorophenyl)ethan-1-one)

• Product name: 2-chloro-1-(3-chloro-2-fluorophenyl)ethan-1-one
• CAS No: 1214331-09-5
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 6285698
• PubChem ID: 79021990

2-chloro-1-(3-chloro-2-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-chloro-2-fluorophenyl)ethan-1-one
• Ethanone, 2-chloro-1-(3-chloro-2-fluorophenyl)-

• Inchi： 1S/C8H5Cl2FO/c9-4-7(12)5-2-1-3-6(10)8(5)11/h1-3H,4H2
• InChI Key： XNULADOZOWFHRH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(Cl)=C1F)CCl

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 286.8±30.0 °C(Predicted)

Additional information on 2-chloro-1-(3-chloro-2-fluorophenyl)ethan-1-one

2-Chloro-1-(3-Chloro-2-Fluorophenyl)Ethan-1-One: A Comprehensive Overview

2-Chloro-1-(3-Chloro-2-Fluorophenyl)Ethan-1-One, also known by its CAS registry number 1214331-09-5, is a chemically synthesized compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its substituted phenyl group and a ketone functional group, making it a versatile molecule with potential applications in drug design and advanced materials.

The molecular structure of 2-Chloro-1-(3-Chloro-2-Fluorophenyl)Ethan-1-One consists of a phenyl ring substituted with chlorine and fluorine atoms at specific positions, along with a ketone group attached to a chlorine-containing ethyl chain. This arrangement imparts the molecule with unique electronic and steric properties, which are crucial for its reactivity and biological activity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of CAS No. 1214331-09-5 is its role in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity, particularly in the context of protein kinases, which are key targets in the treatment of various diseases, including cancer. The compound's chlorine and fluorine substituents contribute to its lipophilicity and hydrogen bonding capacity, properties that are essential for drug-like behavior. Recent advancements in computational chemistry have allowed for precise modeling of this compound's interactions with biological targets, providing deeper insights into its mechanism of action.

In addition to its pharmacological applications, 2-Chloro-1-(3-Chloro-2-Fluorophenyl)Ethan-1-One has also been investigated for its potential in materials science. Its rigid structure and functional groups make it a candidate for use in the development of advanced polymers and organic electronics. For instance, studies have shown that this compound can serve as a precursor for the synthesis of conjugated polymers with tailored electronic properties, which are highly sought after in the field of optoelectronics.

The synthesis of CAS No. 1214331-09-5 involves a multi-step process that typically begins with the preparation of the substituted phenyl ring followed by coupling reactions to introduce the ketone group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These developments are particularly important as demand for this compound continues to grow across various industries.

From an environmental perspective, understanding the fate and transport of 2-Chloro-1-(3-Chloro-2-Fluorophenyl)Ethan-1-One in natural systems is critical. Studies have shown that this compound exhibits moderate persistence in aquatic environments, raising concerns about its potential ecological impact. However, further research is needed to fully assess its environmental risks and develop strategies for safe handling and disposal.

In conclusion, CAS No. 1214331-09